BE“GHE Foundational & Exploratory

Check Availability & Pricing

"Azepan-2-one oxime" chemical properties and
characterization

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Azepan-2-one oxime

Cat. No.: B098177

Azepan-2-one Oxime: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical properties and
characterization of Azepan-2-one oxime. Due to the limited availability of experimental data for
Azepan-2-one oxime, this guide also includes relevant data for the closely related and
industrially significant compound, Azepan-2-one (commonly known as caprolactam), for
comparative purposes.

Chemical Properties

Azepan-2-one oxime, a derivative of caprolactam, possesses distinct chemical features
conferred by the oxime functional group. The following tables summarize its key chemical
identifiers and physical properties.

Table 1: Chemical Identification of Azepan-2-one Oxime
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Identifier Value

N-(3,4,5,6-tetrahydro-2H-azepin-7-

UPAC Name ylhydroxylamine[1]
CAS Number 19214-08-5[1]
Molecular Formula CeH12N20[2]
Molecular Weight 128.17 g/mol [2]
Canonical SMILES C1CCC(=NO)CCN1

Table 2: Physical Properties of Azepan-2-one Oxime and Related Compounds

Azepan-2-one

Property Azepan-2-one oxime
(Caprolactam)
Melting Point Data not available 69.2 °C[3]
Boiling Point Data not available 270.8 °C[3]
Soluble in water, methyl tert-
N ) butyl ether, isopropyl ether, 1-
Solubility Data not available

propanol, 2-propanol, and 1-
butanol[4]

Synthesis and Experimental Workflow

The synthesis of Azepan-2-one oxime typically proceeds via the oximation of Azepan-2-one
(caprolactam). This reaction involves the condensation of the ketone functionality of
caprolactam with hydroxylamine, usually in the presence of a weak base.
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Reactants
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General synthesis workflow for Azepan-2-one oxime.

Characterization

The structural elucidation of Azepan-2-one oxime is accomplished through a combination of
spectroscopic techniques. While specific spectral data for this compound is not publicly
available, the expected characteristic signals are described below based on the functional

groups present.

Table 3: Spectroscopic Characterization Data
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Technique Expected Observations

Signals corresponding to the methylene protons
1H NMR of the azepane ring and a characteristic signal

for the oxime hydroxyl proton (-NOH).

Resonances for the six carbon atoms of the
13C NMR azepane ring, including a downfield signal for

the carbon atom of the C=NOH group.

Characteristic absorption bands for the O-H
IR Spectroscopy stretch of the oxime (broad), the C=N stretch,
and the N-O stretch.

A molecular ion peak corresponding to the
Mass Spectrometry molecular weight of Azepan-2-one oxime
(128.17 g/mol).

Experimental Protocols

The following are general experimental protocols for the characterization techniques mentioned
above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H and 3C NMR: A sample of Azepan-2-one oxime would be dissolved in a suitable
deuterated solvent (e.g., CDCls, DMSO-de). The spectra would be acquired on an NMR
spectrometer (e.g., 400 MHz). Chemical shifts would be reported in parts per million (ppm)
relative to a tetramethylsilane (TMS) internal standard.

Infrared (IR) Spectroscopy

o Asample of Azepan-2-one oxime would be analyzed using a Fourier-transform infrared
(FTIR) spectrometer. For a solid sample, a KBr pellet or Attenuated Total Reflectance (ATR)
could be used. The spectrum would be recorded over a typical range of 4000-400 cm~1.

Mass Spectrometry (MS)
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e Asample of Azepan-2-one oxime would be introduced into a mass spectrometer. Electron
ionization (EI) or a soft ionization technique such as electrospray ionization (ESI) could be
employed. The resulting mass spectrum would show the mass-to-charge ratio (m/z) of the
molecular ion and any fragment ions.

Logical Relationships in Characterization

The process of confirming the structure of Azepan-2-one oxime involves a logical progression
of analysis, starting from the synthesis and moving through various spectroscopic
confirmations.

[Synthesis of Azepan-2-one Oxime}

NMR Spectroscopy
[ (*H, 13C) ] GR Spectroscopa [Mass Spectrometra

Structure Confirmation
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Logical workflow for the characterization of Azepan-2-one oxime.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b098177?utm_src=pdf-body
https://www.benchchem.com/product/b098177?utm_src=pdf-body
https://www.benchchem.com/product/b098177?utm_src=pdf-body-img
https://www.benchchem.com/product/b098177?utm_src=pdf-body
https://www.benchchem.com/product/b098177?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 1. Azepan-2-one oxime | C6H12N20 | CID 1810625 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. scbt.com [scbt.com]

o 3. Caprolactam - Wikipedia [en.wikipedia.org]

e 4. researchgate.net [researchgate.net]
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[https://www.benchchem.com/product/b098177#azepan-2-one-oxime-chemical-properties-
and-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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